N-({[2-(4-methoxyphenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]amino}carbonothioyl)-4-nitrobenzamide

• IUPAC Name: N-[[2-(4-methoxyphenyl)-6-methylbenzotriazol-5-yl]carbamothioyl]-4-nitrobenzamide
• InChI: InChI=1S/C22H18N6O4S/c1-13-11-19-20(26-27(25-19)15-7-9-17(32-2)10-8-15)12-18(13)23-22(33)24-21(29)14-3-5-16(6-4-14)28(30)31/h3-12H,1-2H3,(H2,23,24,29,33)
• InChI Key: NSBJZWNQZDRAKF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=NN(N=C2C=C1NC(=S)NC(=O)C3=CC=C(C=C3)[N+](=O)[O-])C4=CC=C(C=C4)OC
• Molecular Formula: C22H18N6O4S
• Molecular Weight: 462.5 g/mol

Description

This compound is an organic molecule with several functional groups, including a benzotriazole, an amine, a carbonothioyl group, and a nitrobenzamide. These functional groups suggest that the compound could have interesting chemical properties and reactivity.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The benzotriazole and nitrobenzamide groups are aromatic, which could influence the compound’s physical and chemical properties.

Chemical Reactions Analysis

Again, without specific information, it’s hard to predict the exact reactions this compound might undergo. The presence of an amine group could make it a potential nucleophile, while the nitro group might be reduced to an amine under certain conditions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of a nitro group could make the compound more polar and potentially more reactive. The benzotriazole group could contribute to the compound’s stability.

Mechanism of Action

The mechanism of action of this compound is not clear without additional context. If it’s intended to be a drug, its mechanism would depend on the biological target. If it’s a reagent in a chemical reaction, its mechanism would depend on the reaction conditions and other reactants.

Safety and Hazards

Without specific information, it’s hard to comment on the safety and hazards of this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research could involve studying the synthesis, properties, and potential applications of this compound. This could include exploring its reactivity, stability, and interactions with other molecules.